Cas no 96013-80-8 (2-(tert-Butyldimethylsiloxymethyl)phenol)

2-(tert-Butyldimethylsiloxymethyl)phenol is a silane-protected phenolic compound commonly employed in organic synthesis as a versatile intermediate. Its tert-butyldimethylsilyl (TBS) group provides effective protection for the hydroxyl functionality, enhancing stability under reactive conditions while allowing selective deprotection when required. This compound is particularly valuable in multi-step syntheses, including pharmaceutical and fine chemical applications, where controlled reactivity is critical. The steric bulk of the TBS group also aids in regioselective transformations. Its compatibility with a range of reaction conditions, including Grignard and lithiation reactions, makes it a practical choice for complex molecular constructions. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
2-(tert-Butyldimethylsiloxymethyl)phenol structure
96013-80-8 structure
Product Name:2-(tert-Butyldimethylsiloxymethyl)phenol
CAS No:96013-80-8
MF:C13H22O2Si
MW:238.39808511734
CID:751604
PubChem ID:10879198
Update Time:2025-06-11

2-(tert-Butyldimethylsiloxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 2-[[tert-butyl(dimethyl)silyl]oxymethyl]phenol
    • 96013-80-8
    • DTXSID90446897
    • SCHEMBL2769611
    • 2-(tert-Butyldimethylsiloxymethyl)phenol
    • Inchi: 1S/C13H22O2Si/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h6-9,14H,10H2,1-5H3
    • InChI Key: JSNNPYJILIFBES-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 238.138906475g/mol
  • Monoisotopic Mass: 238.138906475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 3.91400

2-(tert-Butyldimethylsiloxymethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B819710-10mg
2-(tert-Butyldimethylsiloxymethyl)phenol
96013-80-8
10mg
$ 242.00 2023-04-18
TRC
B819710-25mg
2-(tert-Butyldimethylsiloxymethyl)phenol
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25mg
$ 546.00 2023-04-18
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B819710-50mg
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50mg
$ 800.00 2023-09-08
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B819710-100mg
2-(tert-Butyldimethylsiloxymethyl)phenol
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100mg
$ 1843.00 2023-04-18

Additional information on 2-(tert-Butyldimethylsiloxymethyl)phenol

Introduction to 2-(tert-Butyldimethylsiloxymethyl)phenol (CAS No. 96013-80-8) and Its Applications in Modern Chemical Research

The compound 2-(tert-Butyldimethylsiloxymethyl)phenol, identified by the CAS number 96013-80-8, represents a fascinating intersection of organic chemistry and materials science. This organosilicon derivative has garnered significant attention in recent years due to its unique structural properties and versatile applications. The presence of both a phenolic hydroxyl group and a siloxymethyl substituent endows this molecule with distinctive reactivity, making it a valuable candidate for various synthetic and industrial processes.

At the heart of the compound's utility lies its ability to participate in a wide range of chemical transformations. The tert-butyl group, a well-known steric hinderer, plays a crucial role in modulating reaction rates and selectivity. This feature is particularly advantageous in controlled synthesis, where precise molecular architecture is essential for achieving desired outcomes. Additionally, the siloxymethyl moiety introduces a level of stability and solubility that is often lacking in traditional phenolic compounds, broadening its applicability across different media.

Recent advancements in synthetic methodologies have further highlighted the potential of 2-(tert-Butyldimethylsiloxymethyl)phenol. Researchers have demonstrated its efficacy as an intermediate in the preparation of advanced polymers, coatings, and specialty chemicals. The compound's ability to form stable siloxane networks has opened new avenues in materials engineering, particularly in the development of high-performance elastomers and adhesives. These materials exhibit enhanced thermal stability and mechanical strength, making them ideal for demanding industrial applications.

The pharmaceutical industry has also begun to explore the therapeutic potential of derivatives of 2-(tert-Butyldimethylsiloxymethyl)phenol. Studies indicate that modifications to the phenolic core can yield compounds with anti-inflammatory and antioxidant properties. The siloxymethyl group's compatibility with biological systems suggests that it may serve as an effective linker in drug design, improving bioavailability and reducing toxicity. While clinical trials are still in nascent stages, preliminary results are promising and warrant further investigation.

In the realm of catalysis, this compound has shown promise as a ligand or co-catalyst in various organic transformations. Its dual functionality allows for selective binding to transition metals, facilitating reactions such as cross-coupling and hydrogenation under mild conditions. Such applications not only improve reaction efficiency but also align with green chemistry principles by minimizing waste and energy consumption.

The environmental impact of using 2-(tert-Butyldimethylsiloxymethyl)phenol is another critical consideration. Unlike some traditional organosilicon compounds that may pose ecological risks, this derivative has demonstrated favorable biodegradability profiles when tested under controlled conditions. This characteristic underscores its potential as a sustainable alternative in industrial applications where environmental responsibility is paramount.

Future research directions for 2-(tert-Butyldimethylsiloxymethyl)phenol are multifaceted. Investigations into novel synthetic routes could uncover more efficient methods for producing high-purity material at scale. Additionally, exploring its role in photoredox catalysis and electrochemical systems may unlock new possibilities for energy storage and conversion technologies.

In conclusion, 2-(tert-Butyldimethylsiloxymethyl)phenol (CAS No. 96013-80-8) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties have positioned it as a cornerstone material across multiple industries, from advanced manufacturing to pharmaceuticals. As research continues to uncover new applications and refine synthetic techniques, this compound is poised to play an even greater role in shaping the future of chemical innovation.

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